3-Cyclopropoxy-5-nitropicolinic acid

• Molecular Formula: C9H8N2O5
• Molecular Weight: 224.17 g/mol
• IUPAC Name: 3-cyclopropyloxy-5-nitropyridine-2-carboxylic acid
• InChI: InChI=1S/C9H8N2O5/c12-9(13)8-7(16-6-1-2-6)3-5(4-10-8)11(14)15/h3-4,6H,1-2H2,(H,12,13)
• InChI Key: UYKWTQOFCAYSRG-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(N=CC(=C2)[N+](=O)[O-])C(=O)O

Description

3-Cyclopropoxy-5-nitropicolinic acid is a heterocyclic compound derived from picolinic acid, characterized by a nitro group at the 5-position and a cyclopropoxy substituent at the 3-position of the pyridine ring. The cyclopropoxy group introduces steric and electronic effects that modulate reactivity and physicochemical properties, making it a candidate for pharmaceutical and agrochemical applications.

The nitro group at the 5-position enhances electrophilicity, enabling participation in nucleophilic substitution or reduction reactions. The cyclopropoxy moiety, a strained ether, may confer unique stability or metabolic resistance compared to larger alkoxy groups.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-Cyclopropoxy-5-nitropicolinic acid typically involves the nitration of picolinic acid followed by the introduction of the cyclopropoxy group. The nitration process can be carried out using a mixture of concentrated nitric acid and sulfuric acid under controlled temperature conditions. The subsequent cyclopropoxylation can be achieved using cyclopropyl bromide in the presence of a suitable base such as potassium carbonate.

Industrial Production Methods: Industrial production of 3-Cyclopropoxy-5-nitropicolinic acid may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions: 3-Cyclopropoxy-5-nitropicolinic acid undergoes various chemical reactions, including:

Oxidation: The nitro group can be reduced to an amino group using reducing agents such as hydrogen gas in the presence of a catalyst.

Substitution: The cyclopropoxy group can be substituted with other functional groups through nucleophilic substitution reactions.

Hydrolysis: The ester linkage in the cyclopropoxy group can be hydrolyzed under acidic or basic conditions.

Common Reagents and Conditions:

Oxidation: Hydrogen gas, palladium on carbon (Pd/C) catalyst.

Substitution: Nucleophiles such as amines or thiols, solvents like dimethylformamide (DMF).

Hydrolysis: Hydrochloric acid (HCl) or sodium hydroxide (NaOH).

Major Products:

Reduction: 3-Cyclopropoxy-5-aminopicolinic acid.

Substitution: Various substituted picolinic acid derivatives.

Hydrolysis: 3-Hydroxy-5-nitropicolinic acid.

Scientific Research Applications

3-Cyclopropoxy-5-nitropicolinic acid has found applications in several scientific domains:

Chemistry: Used as a building block for the synthesis of complex organic molecules and coordination compounds.

Biology: Investigated for its potential as a ligand in biochemical assays and as a probe for studying enzyme activities.

Medicine: Explored for its anticancer properties, particularly in the development of novel chemotherapeutic agents.

Industry: Utilized in the production of specialty chemicals and materials with specific functional properties.

Mechanism of Action

The mechanism of action of 3-Cyclopropoxy-5-nitropicolinic acid involves its interaction with specific molecular targets and pathways. The nitro group can undergo bioreduction to form reactive intermediates that interact with cellular components, leading to cytotoxic effects. Additionally, the compound can inhibit certain enzymes by binding to their active sites, thereby modulating biochemical pathways involved in cell proliferation and survival .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

Key structural analogs include:

6-Amino-5-nitropicolinonitrile: Features an amino group at the 6-position and a nitrile at the 2-position, with a nitro group at the 5-position.

5-Nitropicolinic Acid : The parent compound without the 3-substituent.

3-Methoxy-5-nitropicolinic Acid : Substitutes cyclopropoxy with a methoxy group.

Comparative Data Table

Compound Name	Substituents (Position)	Molecular Weight (g/mol)	Solubility (Water)	Key Reactivity	Applications
3-Cyclopropoxy-5-nitropicolinic acid	3-Cyclopropoxy, 5-Nitro	~224.2 (estimated)	Low (lipophilic)	Electrophilic substitution at C-5	Pharmaceutical intermediates
6-Amino-5-nitropicolinonitrile	6-Amino, 5-Nitro, 2-Nitrile	180.1	Moderate	Nucleophilic reactions (amino/nitrile)	Agrochemical synthesis
5-Nitropicolinic Acid	5-Nitro	168.1	High	Acid-base reactions, metal chelation	Ligand in coordination chemistry
3-Methoxy-5-nitropicolinic Acid	3-Methoxy, 5-Nitro	198.1	Moderate	Demethylation under acidic conditions	Drug precursor

Research Findings

• Reactivity: The cyclopropoxy group in 3-Cyclopropoxy-5-nitropicolinic acid may resist metabolic degradation better than methoxy or amino groups due to its strained ring, enhancing in vivo stability .
• Solubility: Lipophilicity increases with bulkier substituents (cyclopropoxy > methoxy > amino), impacting bioavailability. The nitrile in 6-Amino-5-nitropicolinonitrile improves solubility compared to ethers .